Cas no 830342-14-8 (Benzenamine, 4-chloro-N-[(5-methoxy-2-furanyl)methylene]-)

• Product Name: Benzenamine, 4-chloro-N-[(5-methoxy-2-furanyl)methylene]-
• CAS No: 830342-14-8
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 678893
• PubChem ID: 71416487
• Update Time: 2025-04-19

Benzenamine, 4-chloro-N-[(5-methoxy-2-furanyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-N-[(5-methoxy-2-furanyl)methylene]-
• N-(4-chlorophenyl)-1-(5-methoxyfuran-2-yl)methanimine
• DTXSID50835869
• 830342-14-8
• 4-Chloro-N-((5-methoxyfuran-2-yl)methylene)aniline
• (E)-N-(4-Chlorophenyl)-1-(5-methoxyfuran-2-yl)methanimine

• Inchi： 1S/C12H10ClNO2/c1-15-12-7-6-11(16-12)8-14-10-4-2-9(13)3-5-10/h2-8H,1H3/b14-8+
• InChI Key： YGCBOIYOTGNNSB-RIYZIHGNSA-N
• SMILES： ClC1C=CC(=CC=1)/N=C/C1=CC=C(OC)O1

Computed Properties

• Exact Mass: 235.0400063g/mol
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.7Ų